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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, development, and technical specifications of

Cavex impression compounds. Cavex Holland, a Dutch dental manufacturer with a history

dating back to 1908, has been a significant player in the evolution of dental impression

materials, particularly alginates. This document provides a comprehensive overview of their

product development, chemical compositions, and the experimental methodologies used to

characterize these materials, adhering to international standards.

A Century of Innovation: From Local Anesthetics to
Advanced Alginates
Cavex's journey began in 1908 when two pharmacists from Haarlem, Netherlands, developed

"Selectocaine," a local anesthetic fluid to make tooth extractions more comfortable for patients.

[1][2][3][4] As dentistry shifted from extraction towards conservation and restoration, the

company, then known as Keur & Sneltjes, developed a silver amalgam filling material. The

name "Cavex" was born from the idea that this new material made cavities (cav-) a thing of the

past (-ex).[1][3][4]
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The 1950s marked a pivotal moment for Cavex with the development of Cavex CA37. This

calcium alginate impression material, named after the 37th sample in its research and

development process, quickly became a global benchmark for alginate impression materials.[2]

[4][5] The success of CA37 laid the foundation for Cavex's specialization in impression

materials, encapsulated in their slogan, "Your Impression Is Our Specialty."[1][4]

Over the subsequent decades, Cavex continued to innovate, expanding its portfolio to meet

the diverse needs of dental professionals. This evolution saw the introduction of several

specialized alginate impression materials, each with unique properties.

The Chemistry of a Perfect Impression: Alginate
Composition and Setting Reaction
The primary component of Cavex's alginate impression materials is alginic acid, a natural

polymer extracted from brown seaweed.[4][5] This is blended with several other components to

achieve the desired handling and physical properties.

The basic composition of Cavex alginate impression materials is as follows:

Component Approximate % (w/w) Function

Alginate (gelling agent) 14-15%
Reacts with calcium ions to

form a gel.

Calcium Sulfate 10%
Provides calcium ions for the

cross-linking reaction.

Fillers (Diatomaceous Earth) 69-70%
Controls the consistency and

strength of the mixed material.

Retarder, Stabilizers, Pigment,

and Flavor
6%

Controls setting time, improves

surface quality of the gypsum

cast, provides color, and

enhances patient comfort.

Source: Cavex CA37 Instructions for Use, Cavex Impressional Instructions for Use.[6][7]
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The setting of an alginate impression is a chemical reaction that transforms a viscous sol into a

firm but elastic gel. This process is initiated by mixing the alginate powder with water.

Below is a diagram illustrating the logical relationship of the alginate setting reaction:

Initial Reaction

Gelation ReactionSodium Alginate

Calcium Alginate Gel (Set Impression)

reacts with remaining

Calcium Sulfate

Calcium Phosphate (Precipitate)

reacts with

Sodium Phosphate (Retarder)

Water

dissolves

dissolves

dissolves

Click to download full resolution via product page

Caption: Alginate setting reaction pathway.

Evolution of the Cavex Alginate Portfolio
Cavex has developed a range of alginate impression materials, each tailored for specific

clinical applications. The following table summarizes the key products and their distinguishing

features.
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Product Key Features
Detail
Reproduction

Setting Time
Options

Primary
Applications

Cavex CA37

The original

benchmark; solid

and reliable.[5][8]

50 µm[8][9]
Normal and Fast

Set[8]

General-purpose

impressions,

prosthetic

procedures.[8]

Cavex

Impressional

High elasticity

and tear

strength.[5][10]

25 µm[10][11]
Normal and Fast

Set[10]

Impressions

around metal

frameworks and

deep undercuts.

[10][11]

Cavex

ColorChange

Visual color

indicators for

mixing, working,

and setting

phases; 9-day

dimensional

stability.[5][12]

25 µm[11] Fast Set[11]

General-

purpose,

situations

requiring delayed

pouring.

Cavex

Orthotrace

Extra-fast setting

time, pleasant

red fruit flavor.[5]

[11]

Not specified Extra-Fast Set

Orthodontic

impressions,

particularly for

children.[11]

Cavex Cream

Approaches

silicone quality

with high

accuracy and

tear strength;

scannable.[5][13]

5 µm[13][14][15]
Normal and Fast

Set[16]

High-precision

impressions.

Beyond Alginate: Cavex Outline Impression Paste
In addition to its extensive alginate line, Cavex also developed Cavex Outline, a zinc oxide-

eugenol-free impression paste.[17][18] This material is specifically designed for taking accurate

impressions of soft tissues in edentulous patients, often for the fabrication of dentures.[17][19]
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Key Properties of Cavex Outline:

Eugenol-Free: Prevents the stinging or burning sensation that can be caused by eugenol-

containing pastes.[17][20]

Non-Elastic: Provides a rigid impression that captures fine details of soft tissues under light

pressure.[17][20]

Optimal Consistency: Flows easily to prevent distortion of the soft tissues during impression

taking.[17][18]

Intraoral Snap Set: Exhibits a rapid setting time once in the mouth.[17][20]

The basic composition of Cavex Outline is a two-paste system:

Paste Key Components

Base (White)
Metallic oxides (e.g., zinc and magnesium),

vegetable oil.[12]

Catalyst (Blue)
Fatty acid, fillers, natural waxes, organic acid.

[12]

Experimental Protocols for Material Characterization
The performance of Cavex impression materials is evaluated according to international

standards, primarily ISO 21563 and ADA Specification No. 18 for alginate impression materials.

[1][2][3][4][5][8] These standards prescribe specific methodologies for testing key properties.

Dimensional Stability Testing
Objective: To measure the percentage of dimensional change an impression material

undergoes after setting.

Standard Methodology (as per ISO 21563):

A specimen of the mixed impression material is prepared using a standardized mold.
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Initial measurements of the specimen's dimensions are taken at a specified time after setting

using a high-precision measuring device, such as a laser micrometer or a traveling

microscope.

The specimen is stored under controlled conditions (e.g., in a hermetically sealed bag) for a

specified period.

The dimensions of the specimen are re-measured at defined intervals.

The percentage of dimensional change is calculated based on the initial and subsequent

measurements.

Cavex-Cited Methodology for ColorChange: For the 9-day dimensional stability claim of Cavex
ColorChange, a laser scanning microscope was used to measure specimens of 5 cm in length

and 1 cm in diameter. Measurements were taken after 1 hour, 1 day, 2 days, 5 days, and 9

days of storage in a hermetically sealed plastic bag.[12]

The following diagram illustrates the general workflow for dimensional stability testing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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